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For Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran ring is a fundamental saturated heterocyclic motif prevalent in a vast

array of biologically active molecules, including natural products, pharmaceuticals, and

agrochemicals.[1] A precise and unambiguous naming system is therefore crucial for effective

communication and documentation in research and development. This technical guide provides

an in-depth overview of the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature for tetrahydropyran and its derivatives, with a focus on systematic naming

conventions.

Systematic vs. Trivial Names
Tetrahydropyran has several names, reflecting the evolution of chemical nomenclature. While

"tetrahydropyran" is a commonly used and understood name, the preferred IUPAC name is

oxane.[2][3][4][5][6][7] This systematic name is derived from the Hantzsch-Widman

nomenclature system, which is the IUPAC-recommended method for naming monocyclic

heterocyclic compounds with three to ten ring members.[8][9][10]
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Name Type Name Basis

Preferred IUPAC Name Oxane

Hantzsch-Widman system

("oxa" for oxygen + "-ane" for a

six-membered saturated ring).

[2][3]

Common/Systematic Tetrahydropyran

Derived from its unsaturated

parent, pyran, by the addition

of four hydrogen atoms.[2][4]

[11]

Replacement Oxacyclohexane

Names the corresponding

carbocycle (cyclohexane) and

indicates the replacement of a

carbon atom with a heteroatom

("oxa").[12][13]

Other 1,5-Epoxypentane

Views the oxygen atom as a

bridge across a pentane chain.

[3]

The Hantzsch-Widman System for Naming
Tetrahydropyran (Oxane)
The Hantzsch-Widman system provides a systematic method for naming heterocyclic

compounds.[8][10][14] The name is constructed from a prefix indicating the heteroatom and a

stem indicating the ring size and degree of saturation.

For tetrahydropyran:

Prefix: "Oxa-" for the oxygen atom.[12][15]

Stem: "-ane" for a six-membered saturated ring.[15][16]

Combining these gives the name Oxane.

Numbering the Tetrahydropyran Ring
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According to IUPAC rules, the numbering of a monocyclic heterocycle begins at the

heteroatom, which is assigned position 1.[12][17] The rest of the ring atoms are then numbered

sequentially.

Tetrahydropyran (Oxane) Ring Numbering
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Caption: IUPAC numbering of the tetrahydropyran (oxane) ring.

Nomenclature of Substituted Tetrahydropyrans
The naming of substituted tetrahydropyrans follows the general principles of IUPAC

substitutive nomenclature.[18][19] The process involves identifying the parent heterocycle,

identifying and naming the substituents, and indicating their positions with locants.

General Principles
Identify the Parent Heterocycle: The parent heterocycle is oxane.

Identify the Principal Functional Group: If multiple functional groups are present, the principal

functional group is determined by a priority order.[20][21][22] This group is cited as a suffix in

the name.

Numbering the Ring: The ring is numbered starting from the oxygen atom (position 1) and

proceeding in the direction that gives the lowest possible locants to the substituents.[13][17]

If there is a choice, the principal functional group receives the lowest possible number.

Naming and Ordering Substituents: All other groups are named as prefixes and are listed in

alphabetical order. Multiplicative prefixes (di, tri, etc.) are used if the same substituent

appears more than once but are ignored for alphabetization.[19]
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Start with the
Substituted Tetrahydropyran Structure

Identify the Parent Heterocycle
(Oxane)

Identify the Principal Functional Group
(if any) based on priority

Number the Ring:
1. Oxygen is position 1.

2. Give lowest locants to substituents.

Name all Substituents
as Prefixes

Alphabetize Substituent Prefixes

Assemble the Full IUPAC Name:
[Prefixes]-[Parent][Suffix]
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Caption: Workflow for the IUPAC naming of substituted tetrahydropyrans.

Examples of Substituted Tetrahydropyran Nomenclature
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Structure IUPAC Name Explanation

2-Methyloxane
The methyl group is at position

2 of the oxane ring.

Oxan-4-ol

The hydroxyl group is the

principal functional group

(suffix "-ol") and is at position

4.

4-Chloro-2-methyloxane

Substituents are a chloro

group at position 4 and a

methyl group at position 2.

They are listed alphabetically

("chloro" before "methyl").

4,4-Difluorooxane

Two fluoro substituents are at

position 4, indicated by the

prefix "difluoro".

Stereochemistry
When stereocenters are present in the tetrahydropyran ring or its substituents, their

configurations are specified using the Cahn-Ingold-Prelog (CIP) system (R or S) or by

indicating the relative stereochemistry (e.g., cis or trans). These stereochemical descriptors

precede the rest of the name.

Example:

(2R,4S)-4-Chloro-2-methyloxane: This name specifies the absolute configuration at the

stereocenters at positions 2 and 4.

Tetrahydropyran as a Substituent
When the tetrahydropyran ring is a substituent on a larger parent structure, it is named as a

tetrahydropyranyl or oxanyl group. The point of attachment is indicated by a locant.

Example:
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2-(Oxan-2-yl)acetic acid: Here, an acetic acid molecule is substituted at its 2-position with an

oxane ring attached via its own position 2.

Conclusion
A systematic approach to the nomenclature of tetrahydropyran and its derivatives, based on

IUPAC rules and the Hantzsch-Widman system, is essential for clarity in scientific

communication. The preferred IUPAC name for the parent heterocycle is oxane. The naming of

substituted derivatives follows a logical process of identifying the parent, determining the

principal functional group, numbering the ring to give the lowest possible locants to

substituents, and alphabetizing the substituent prefixes. Adherence to these principles ensures

that the name of a tetrahydropyran-containing molecule accurately and unambiguously

represents its structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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